Cas no 2229492-19-5 (3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229492-19-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5927554
• PubChem ID: 165624368
• Update Time: 2025-06-13

3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine
• 2229492-19-5
• EN300-1789781

• Inchi： 1S/C7H9N5/c1-12-6(8)4-5(11-12)7-9-2-3-10-7/h2-4H,8H2,1H3,(H,9,10)
• InChI Key： GZIQYAUSCOHDFY-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2=NC=CN2)=N1)N

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.5Ų

Additional information on 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine

3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229492-19-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, including neurology, oncology, and immunology. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements of 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine.

The molecular formula of 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine is C₉H₁₂N₄, and its molecular weight is 176.22 g/mol. The compound features a pyrazole ring fused with an imidazole moiety, along with a methyl group and an amine functional group. This unique structural arrangement confers the compound with specific chemical properties and biological activities that make it a valuable candidate for drug development.

In terms of chemical stability, 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine exhibits good solubility in polar solvents such as water and ethanol. It is also stable under standard laboratory conditions, making it suitable for various experimental protocols. The compound's stability is further enhanced by its ability to form stable salts with acids, which can be advantageous for formulation purposes in pharmaceutical applications.

The biological activities of 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that the compound can interact with serotonin receptors, particularly the 5-HT₇ receptor, which plays a crucial role in regulating mood and cognitive functions. This interaction has led to investigations into its potential use as an antidepressant and anxiolytic agent.

Beyond its effects on the central nervous system, 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine has also shown promise in cancer research. Studies have demonstrated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/AKT pathway and the MAPK/ERK pathway. These findings suggest that 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine could be a potential lead compound for the development of novel anticancer drugs.

In addition to its therapeutic potential, 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine has also been explored for its immunomodulatory properties. Recent studies have shown that the compound can modulate immune responses by affecting cytokine production and immune cell activation. This property makes it a candidate for treating autoimmune diseases and inflammatory conditions.

The pharmacokinetic profile of 3-(1H-imidazol-2-yl)-1-methyl-1H-pyrazol-5-amine has also been investigated to understand its behavior in vivo. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(1H-imidazol-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l-methyl-l H -pyraz ol -5 -ami ne strong > in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development. p > < p >In conclusion ,< strong >3 -( l H -imid az ol -2 -yl ) -l -m eth yl -l H -py raz ol -5 -ami ne strong > (CAS No .< strong >2229492 -l9 -5 strong >) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its favorable pharmacokinetic properties , positions it as a valuable candidate for drug development across multiple therapeutic areas . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative treatments in neurology , oncology , and immunology . As more data becomes available from clinical trials , the full potential of this compound will become increasingly evident . p > article > response >